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Compound Name:
tert-Butyl (2-amino-2-

oxoethyl)carbamate

Cat. No.: B150929 Get Quote

Essential Safety and Handling Guide for tert-
Butyl (2-amino-2-oxoethyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for tert-Butyl (2-amino-
2-oxoethyl)carbamate. As a specific Safety Data Sheet (SDS) is not readily available for this

compound, this document utilizes data from structurally similar carbamate compounds to

provide essential guidance. A thorough, site-specific risk assessment should always be

conducted before handling this chemical.

Hazard Identification and Classification
Based on analogous compounds, tert-Butyl (2-amino-2-oxoethyl)carbamate is anticipated to

possess the following hazards:

Skin Irritation: May cause skin irritation upon contact.[1][2][3][4]

Eye Irritation: May cause serious eye irritation.[1][2][3][4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][3][4]

Harmful if Swallowed: Similar compounds are categorized as harmful if ingested.[2][3]
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Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling tert-Butyl (2-amino-2-oxoethyl)carbamate.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield may be required for

splash hazards.[5][6]

Protects against splashes,

dust, and vapors that could

cause serious eye irritation or

damage.

Skin Protection

- Gloves: Chemical-resistant,

unlined gloves such as nitrile,

neoprene, or butyl rubber.

Inspect gloves before each

use. - Lab Coat: A standard

laboratory coat. For larger

quantities or increased risk of

splashing, a chemical-resistant

apron should be worn over the

lab coat.[5][6][7][8]

Carbamates can potentially be

absorbed through the skin.

Protective gloves and clothing

provide a necessary barrier to

prevent direct contact.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a fume hood). If dusts or

aerosols are generated, use a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., P3 filter for dusts).[5]

Inhalation of dust or vapors

may cause respiratory

irritation. Engineering controls

like fume hoods are the

primary method of exposure

control.[7]

Operational and Disposal Plans
1. Engineering Controls:
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Work in a well-ventilated area, preferably a certified chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

2. Safe Handling Protocol:

Preparation: Before handling, ensure all safety precautions have been read and understood.

[5]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Handling the Compound:

Avoid contact with eyes, skin, and clothing.[1][5]

Minimize dust generation and accumulation.[1][5][9]

Do not inhale the substance.[5]

Wash hands thoroughly after handling.[1][2][9]

3. Storage:

Store in a tightly-closed container when not in use.[1][9]

Keep in a cool, dry, and well-ventilated place away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.[1][2]

Store locked up.[1]

4. Spill Management:

Minor Spills:

Clean up spills immediately, observing all safety precautions.
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For solid spills, carefully sweep up or vacuum the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[1][4]

Provide adequate ventilation.

Major Spills:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

Contain the spill if possible without risk.

Follow institutional emergency procedures.

5. First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2][5]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, seek medical advice. Remove

contaminated clothing and wash it before reuse.

[1][2][5]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][2]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.[2]

6. Disposal Plan:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][10]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[9] Do not allow the product to enter drains.[1]

Experimental Workflow

Safe Handling Workflow for tert-Butyl (2-amino-2-oxoethyl)carbamate

Preparation

Don PPE

Ensure safety measures are in place

Chemical Handling

Proceed with experiment

Storage

Store unused chemical

Spill Response

In case of a spill

Waste Disposal

Dispose of used materials

Retrieve for future use

Dispose of spill cleanup materials

Decontamination

After experiment completion

Prepare for next experiment

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://aksci.com/sds/3851CZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=MO07925DA&productDescription=TERT-BUTYL+2-AMINO-2-THIO1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/749648?userType=undefined
https://aksci.com/sds/J70126_SDS.pdf
https://aksci.com/sds/3851CZ_SDS.pdf
https://www.benchchem.com/product/b150929?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b150929?utm_src=pdf-custom-synthesis
https://aksci.com/sds/3851CZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=MO07925DA&productDescription=TERT-BUTYL+2-AMINO-2-THIO1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Technical_Guide_tert_Butyl_2_benzylamino_ethyl_carbamate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0802_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_7_aminoheptyl_carbamate.pdf
https://download.basf.com/p1/000000000030843430_SDS_CPA_SG/en_SG/Revycare_EC_30843430_SDS_CPA_SG_en_1-1.pdf
https://aksci.com/sds/J70126_SDS.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/749648?userType=undefined
https://www.benchchem.com/product/b150929#personal-protective-equipment-for-handling-tert-butyl-2-amino-2-oxoethyl-carbamate
https://www.benchchem.com/product/b150929#personal-protective-equipment-for-handling-tert-butyl-2-amino-2-oxoethyl-carbamate
https://www.benchchem.com/product/b150929#personal-protective-equipment-for-handling-tert-butyl-2-amino-2-oxoethyl-carbamate
https://www.benchchem.com/product/b150929#personal-protective-equipment-for-handling-tert-butyl-2-amino-2-oxoethyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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